Cas no 51290-77-8 (2-(benzylsulfanyl)-1H-1,3-benzodiazole)

2-(Benzylsulfanyl)-1H-1,3-benzodiazole is a benzodiazole derivative featuring a benzylsulfanyl substituent at the 2-position. This compound is of interest in organic and medicinal chemistry due to its heterocyclic structure, which serves as a versatile scaffold for further functionalization. The benzodiazole core contributes to potential biological activity, while the benzylsulfanyl group enhances solubility and reactivity in synthetic applications. Its stability under various conditions makes it suitable for use as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and coordination complexes. The compound’s well-defined structure allows for precise modifications, enabling tailored applications in research and industrial processes.
2-(benzylsulfanyl)-1H-1,3-benzodiazole structure
51290-77-8 structure
Product Name:2-(benzylsulfanyl)-1H-1,3-benzodiazole
CAS No:51290-77-8
MF:C14H12N2S
MW:240.323481559753
MDL:MFCD00159958
CID:362629
PubChem ID:416770
Update Time:2025-05-28

2-(benzylsulfanyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 2-[(phenylmethyl)thio]-
    • 2-benzylsulfanyl-1H-benzimidazole
    • 2-(benzylsulfanyl)-1H-1,3-benzodiazole
    • 2-(phenylmethylthio)benzimidazole
    • IFLab1_004199
    • 2-Benzylsulfanyl-1H-benzoimidazole
    • 2-(Benzylsulfanyl)-1H-benzimidazole #
    • SR-01000439536-2
    • AKOS000275383
    • F0852-0002
    • 1H-benzimidazol-2-yl benzyl sulfide
    • CHEMBL1533437
    • DTXSID50329031
    • 2-(Benzylsulfanyl)-1H-benzimidazole
    • MFCD00159958
    • AF-961/00501049
    • Z19650414
    • 2-(BENZYLTHIO)-1H-BENZIMIDAZOLE
    • NS00018472
    • HMS2757J11
    • SCHEMBL2949736
    • HMS1423O19
    • 2-benzylthiobenzimidazole
    • 2-(Benzylthio)benzimidazole
    • SR-01000439536-1
    • SR-01000439536
    • SMR000279437
    • CS-0312686
    • 51290-77-8
    • BB 0219624
    • CCG-40848
    • 1H-1,3-BENZIMIDAZOL-2-YL BENZYL SULFIDE
    • LS-07274
    • BCA29077
    • F15128
    • 2-(benzylthio)-1H-benzo[d]imidazole
    • MLS000717869
    • STK361684
    • DB-211343
    • ALBB-023222
    • MDL: MFCD00159958
    • Inchi: 1S/C14H12N2S/c1-2-6-11(7-3-1)10-17-14-15-12-8-4-5-9-13(12)16-14/h1-9H,10H2,(H,15,16)
    • InChI Key: IJINDUSMSVDESS-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1)C1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 240.07226
  • Monoisotopic Mass: 240.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 28.68

2-(benzylsulfanyl)-1H-1,3-benzodiazole Security Information

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